Cas no 935-28-4 (2,6-Diethylpyridine)

2,6-Diethylpyridine is a substituted pyridine derivative characterized by the presence of ethyl groups at the 2 and 6 positions of the pyridine ring. This structural modification enhances its steric and electronic properties, making it a valuable intermediate in organic synthesis and catalysis. The compound exhibits improved basicity and selectivity compared to unsubstituted pyridines, facilitating its use in coordination chemistry and as a ligand in transition metal complexes. Its defined symmetry and stability under various reaction conditions make it suitable for applications in pharmaceutical and agrochemical research. The high purity and consistent quality of 2,6-diethylpyridine ensure reliable performance in demanding synthetic processes.
2,6-Diethylpyridine structure
2,6-Diethylpyridine structure
Product Name:2,6-Diethylpyridine
CAS No:935-28-4
MF:C9H13N
MW:135.206222295761
MDL:MFCD00049215
CID:813423
PubChem ID:136745
Update Time:2025-10-29

2,6-Diethylpyridine Chemical and Physical Properties

Names and Identifiers

    • 2,6-Diethylpyridine
    • Pyridine, 2,6-diethyl-
    • 2,6-Diethyl-pyridine
    • WHTDCOSHHMXZNE-UHFFFAOYSA-N
    • 2,6-diethyl pyridine
    • 2,6-(C2H5)2-pyridine
    • FCH838470
    • KM3199
    • LS21232
    • ST2403734
    • AX8167692
    • AB1005843
    • Y4757
    • 935D284
    • 2,6-Diethylpyridine (ACI)
    • MFCD00049215
    • SCHEMBL45869
    • AKOS006272641
    • CS-W021526
    • DTXSID50239449
    • SY105459
    • 935-28-4
    • NS00113854
    • DB-011273
    • SB52849
    • J-507463
    • DS-18574
    • 2 pound not6-Diethylpyridine
    • MDL: MFCD00049215
    • Inchi: 1S/C9H13N/c1-3-8-6-5-7-9(4-2)10-8/h5-7H,3-4H2,1-2H3
    • InChI Key: WHTDCOSHHMXZNE-UHFFFAOYSA-N
    • SMILES: N1C(CC)=CC=CC=1CC

Computed Properties

  • Exact Mass: 135.10500
  • Monoisotopic Mass: 135.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 80.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9
  • XLogP3: 2.5

Experimental Properties

  • Density: 0.9354 (estimate)
  • Melting Point: 31.33°C (estimate)
  • Boiling Point: 203.93°C (estimate)
  • Flash Point: 54.5°C
  • Refractive Index: 1.4976 (estimate)
  • PSA: 12.89000
  • LogP: 2.20640

2,6-Diethylpyridine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2,6-Diethylpyridine Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Tris(pentafluorophenyl)borane ,  stereoisomer of Bis[[2-(dimethylamino-κN)phenyl]methyl-κC][(1,2,3,4,5-η)-1,2,3,4… Solvents: Toluene ;  8 h, 3 atm, 70 °C
Reference
Rare-earth catalyzed C-H bond activation and alkylation of pyridines
Guan, Bingtao; Hou, Zhaomin, Kidorui, 2012, 60, 156-157

Production Method 2

Reaction Conditions
1.1 Catalysts: Dichloro[1,1′-(1,3-propanediyl)bis[1,1-diphenylphosphine-κP]]nickel Solvents: Diethyl ether
Reference
Synthetic route optimization of PF-00868554, an HCV polymerase inhibitor in clinical evaluation
Johnson, Sarah; Drowns, Matt; Tatlock, John; Linton, Angelica; Gonzalez, Javier; et al, Synlett, 2010, (5), 796-800

Production Method 3

Reaction Conditions
1.1 Catalysts: Dichloro[1,1′-(1,3-propanediyl)bis[1,1-diphenylphosphine-κP]]nickel Solvents: Diethyl ether ;  0 °C; overnight, rt; 3 h, rt → reflux
Reference
Preparation of 4-hydroxy-3-heterocyclylalkyl-5,6-dihydro-2H-pyran-2-ones as inhibitors of hepatitis C virus RNA-dependent RNA polymerase, and compositions and treatments using the same
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
Reference
Arenes disubstituted with primary alkyl groups from xylylene dianions
Bates, Robert B.; Ogle, Craig A., Journal of Organic Chemistry, 1982, 47(20), 3949-52

Production Method 5

Reaction Conditions
Reference
Catalytic reactions of pyridines. 2. Direct vapor-phase alkylation of pyridines with alcohols over nickel-substituted zeolites
Kashiwagi, Hiroshi; Enomoto, Saburo, Nippon Kagaku Kaishi, 1980, (4), 551-6

Production Method 6

Reaction Conditions
Reference
Polyacylation of propene derivatives: allyltrimethylsilane as precursor
Roussel, Christian; Popescu, Cristina, Revue Roumaine de Chimie, 1993, 38(4), 425-37

Production Method 7

Reaction Conditions
1.1 Reagents: Hydrazine Solvents: Diethylene glycol ;  30 min, 170 °C; 170 °C → rt
1.2 Reagents: Potassium hydroxide ;  2 h, 200 °C; 200 °C → rt
1.3 Reagents: Water ;  rt
Reference
A preparation of piperidine derivatives, useful as glycine transporter 1 inhibitors
, World Intellectual Property Organization, , ,

Production Method 8

Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Diethylene glycol ;  30 min, 170 °C; 170 °C → rt
1.2 Reagents: Potassium hydroxide ;  2 h, 200 °C
Reference
Preparation of GlyT1 transporter inhibitors and their use in treatment of neurological and neuropsychiatric disorders
, World Intellectual Property Organization, , ,

Production Method 9

Reaction Conditions
1.1 Catalysts: Dichloro[1,1′-(1,3-propanediyl)bis[1,1-diphenylphosphine-κP]]nickel Solvents: Diethyl ether ;  0 °C; 0 °C → rt; overnight, reflux
1.2 Reagents: Ammonium chloride Solvents: Water ;  0 °C
Reference
Attenuation of London Dispersion in Dichloromethane Solutions
Pollice, Robert; Bot, Marek; Kobylianskii, Ilia J.; Shenderovich, Ilya; Chen, Peter, Journal of the American Chemical Society, 2017, 139(37), 13126-13140

Production Method 10

Reaction Conditions
1.1 Reagents: Zinc Solvents: Formic acid
Reference
Synthesis of some 2,6-di- and 1,2,6-trisubstituted-1,4-dihydropyridines as antimicrobial agents
Attia, A.; El-Salam, O. I. Abd; Amr, A., Egyptian Journal of Chemistry, 2000, 43(4), 297-307

Production Method 11

Reaction Conditions
1.1 Reagents: Butyllithium ,  Triethylamine Solvents: Tetrahydrofuran ,  Hexane ;  rt → -40 °C; -40 °C; 1 h, -40 °C; -40 °C → 0 °C
1.2 0 °C; > 0 °C; 1 h, > 0 °C
Reference
Polymerization initiator, modified conjugated diene polymer and tire produced therefrom
, European Patent Organization, , ,

Production Method 12

Reaction Conditions
1.1 Reagents: Water Solvents: Methanol ,  Water
Reference
Synthesis and photoisomerization of sterically hindered 2,6-dialkylpyridine N-oxides
Weber, Horst; Rohn, Thomas, Zeitschrift fuer Naturforschung, 1990, 45(5), 701-6

Production Method 13

Reaction Conditions
Reference
Sterically hindered pyridinium salts. Part I. Base-catalyzed carbon-alkylation of 2,6-lutidine methiodide
Weber, Horst; Pant, Johannes, Archiv der Pharmazie (Weinheim, 1980, 313(4), 307-10

Production Method 14

Reaction Conditions
Reference
Alkylpyridines
, Japan, , ,

Production Method 15

Reaction Conditions
Reference
General synthesis of 2,6-dialkylpyridines
Francis, Robert F.; Wisener, J. T.; Paul, James M., Journal of the Chemical Society [Section] D: Chemical Communications, 1971, (22),

2,6-Diethylpyridine Raw materials

2,6-Diethylpyridine Preparation Products

2,6-Diethylpyridine Related Literature

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